4-(4-(ethylsulfonyl)benzoyl)-3,4-dihydroquinoxalin-2(1H)-one

• IUPAC Name: 4-(4-ethylsulfonylbenzoyl)-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C17H16N2O4S/c1-2-24(22,23)13-9-7-12(8-10-13)17(21)19-11-16(20)18-14-5-3-4-6-15(14)19/h3-10H,2,11H2,1H3,(H,18,20)
• InChI Key: TZSAJLNEPKQMSF-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)N2CC(=O)NC3=CC=CC=C32
• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized through methods similar to those used for other quinoxaline derivatives. For example, one common method involves the condensation of 1,2-diamines with 1,2-dicarbonyl compounds.

Molecular Structure Analysis

The molecular structure of this compound would include a quinoxaline core, which is a type of heterocyclic compound consisting of a benzene ring fused to a pyrazine ring. It also has an ethylsulfonyl group and a benzoyl group attached to the quinoxaline core.

Scientific Research Applications

Organic Synthesis Applications

• Tetracyclic Derivatives Synthesis : Research has explored the antiallergic activity of tetracyclic derivatives of quinoline-2-carboxylic acids, highlighting the potential of quinoline derivatives in medicinal chemistry (Erickson et al., 1978).
• Four-component Tandem Reactions : A study detailed a four-component tandem protocol for synthesizing highly functionalized [1,4]-thiazines, showcasing the utility of complex reactions in generating structurally diverse molecules (Indumathi et al., 2007).

Biological Evaluation and Antitumor Agents

• Proteinase Inhibitor Effects : Investigations into compounds like FOY ([ethyl p-(6-guanidinohexanoyloxy) benzoate] methanesulfonate) have elucidated their role as serine proteinase inhibitors, offering insights into their therapeutic potential in modulating the coagulofibrinolytic system (Ohno et al., 1981).

Novel Materials Development

• Emission Tuning in Organic Compounds : Research on 1,8-naphthalimide derivatives has demonstrated the tuning of aggregation-enhanced emission and solid-state emission, important for developing new materials with specific photophysical properties (Srivastava et al., 2016).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Many quinoxaline derivatives exhibit biological activity and are studied for potential medicinal uses.

Future Directions

The study of quinoxaline derivatives is a active area of research, particularly in the development of new pharmaceuticals. This compound, with its ethylsulfonyl and benzoyl groups, could be of interest for future studies.